Ruthenium(III) chloride

• IUPAC Name: ruthenium(3+);trichloride
• InChI: InChI=1S/3ClH.Ru/h3*1H;/q;;;+3/p-3
• InChI Key: YBCAZPLXEGKKFM-UHFFFAOYSA-K
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Ru+3]
• Molecular Formula: Cl3Ru
• Molecular Weight: 207.4 g/mol
• CAS No.: 10049-08-8

Description

Ruthenium chloride (RuCl3) is a chemical compound that exists in both anhydrous and hydrated forms. The anhydrous form is a dark brown or black solid, while the hydrated form, often referred to as ruthenium chloride trihydrate (RuCl3·xH2O), is commonly used in various chemical applications. Ruthenium chloride is a versatile compound with significant importance in the field of chemistry due to its unique properties and reactivity .

Mechanism of Action

Target of Action

Ruthenium chloride acts as a catalyst in various chemical reactions . It is used in the oxidative cyclization of 1,7-dienes to oxepane diols , and in the hydroxylation of tertiary hydrocarbons in combination with periodate or bromate . It can also be used as a precursor to synthesize Ru nanoparticles .

Mode of Action

Ruthenium chloride interacts with its targets through catalytic cycles . For example, it can be used as a mild Lewis acid catalyst for the acetalization of aldehydes, acetalization of alcohols, and conversion of ketoximes to amides . It is also used in the synthesis of 2-ethyl-3-methylquinolines from primary aromatic amines and triallylamine .

Biochemical Pathways

Ruthenium chloride affects various biochemical pathways. For instance, it is involved in the oxidation of thioethers to sulfones in the presence of sodium periodate and acetonitrile . It also plays a role in the hydrolysis of 4-nitrobenzonitrile to 4-nitrobenzamide in the presence of 1,3,5-triaza-7-phosphaadamantane .

Pharmacokinetics

It is known that ruthenium chloride issoluble in water , which could potentially influence its bioavailability .

Result of Action

The result of ruthenium chloride’s action is the facilitation of various chemical reactions. For example, it enables the efficient dehydrogenation of arylmethyl alcohols to the corresponding aldehydes . It also aids in the conversion of ketoximes to amides .

Action Environment

The action of ruthenium chloride can be influenced by environmental factors. For instance, it is known that ruthenium chloride is nonflammable .

Biochemical Analysis

Biochemical Properties

Ruthenium chloride (RuCl3) plays a crucial role in biochemical reactions, primarily due to its ability to form complexes with various biomolecules. It interacts with enzymes, proteins, and other biomolecules through coordination bonds, where the ruthenium ion binds to electron-donating groups on these molecules. For instance, ruthenium chloride (RuCl3) can interact with DNA, forming adducts that can inhibit DNA replication and transcription, similar to the mechanism of action of some platinum-based drugs . Additionally, it has been observed to interact with proteins such as albumin and apotransferrin, which can influence its distribution and efficacy in biological systems .

Cellular Effects

Ruthenium chloride (RuCl3) exerts various effects on different cell types and cellular processes. It has been shown to induce apoptosis in cancer cells by generating reactive oxygen species (ROS) and causing oxidative stress . This oxidative stress can lead to damage of cellular components, including lipids, proteins, and DNA, ultimately triggering cell death. Furthermore, ruthenium chloride (RuCl3) can influence cell signaling pathways, such as the MAPK and PI3K/Akt pathways, which are critical for cell survival and proliferation . These effects highlight its potential as an anticancer agent.

Molecular Mechanism

At the molecular level, ruthenium chloride (RuCl3) exerts its effects through several mechanisms. One key mechanism is the formation of coordination complexes with biomolecules, which can alter their structure and function. For example, ruthenium chloride (RuCl3) can bind to the nitrogen atoms in the purine bases of DNA, leading to the formation of cross-links that inhibit DNA replication . Additionally, it can inhibit or activate enzymes by binding to their active sites or allosteric sites, thereby modulating their activity. Changes in gene expression can also occur as a result of these interactions, further influencing cellular function .

Temporal Effects in Laboratory Settings

The effects of ruthenium chloride (RuCl3) can change over time in laboratory settings. Its stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that ruthenium chloride (RuCl3) can undergo hydrolysis in aqueous solutions, leading to the formation of various hydroxy and aquo complexes . These complexes can have different biological activities compared to the parent compound. Long-term exposure to ruthenium chloride (RuCl3) in in vitro and in vivo studies has revealed sustained cytotoxic effects, particularly in cancer cells, suggesting its potential for prolonged therapeutic applications .

Dosage Effects in Animal Models

The effects of ruthenium chloride (RuCl3) vary with different dosages in animal models. At low doses, it can exhibit minimal toxicity and therapeutic effects, while higher doses can lead to significant cytotoxicity and adverse effects . Threshold effects have been observed, where a certain concentration of ruthenium chloride (RuCl3) is required to achieve a therapeutic response. At excessively high doses, toxic effects such as organ damage and systemic toxicity can occur, highlighting the importance of dose optimization in therapeutic applications .

Metabolic Pathways

Ruthenium chloride (RuCl3) is involved in various metabolic pathways, interacting with enzymes and cofactors that influence its activity and metabolism. It can affect metabolic flux by altering the activity of key enzymes involved in cellular metabolism . For instance, ruthenium chloride (RuCl3) can inhibit enzymes involved in glycolysis and the tricarboxylic acid cycle, leading to changes in metabolite levels and energy production . These effects on metabolic pathways can contribute to its cytotoxic effects in cancer cells.

Transport and Distribution

The transport and distribution of ruthenium chloride (RuCl3) within cells and tissues are critical for its biological activity. It can be transported across cell membranes through various transporters and channels, and its distribution can be influenced by binding to proteins such as albumin . Once inside the cell, ruthenium chloride (RuCl3) can accumulate in specific organelles, such as the nucleus and mitochondria, where it exerts its effects on cellular function . The localization and accumulation of ruthenium chloride (RuCl3) are important factors that determine its efficacy and toxicity.

Subcellular Localization

Ruthenium chloride (RuCl3) exhibits specific subcellular localization, which can influence its activity and function. It has been observed to localize in the nucleus, where it interacts with DNA and other nuclear components . This localization is facilitated by targeting signals and post-translational modifications that direct ruthenium chloride (RuCl3) to specific compartments within the cell. The subcellular localization of ruthenium chloride (RuCl3) is crucial for its ability to modulate cellular processes and exert its therapeutic effects .

Preparation Methods

Synthetic Routes and Reaction Conditions: Anhydrous ruthenium chloride is typically prepared by heating powdered ruthenium metal with chlorine gas. The reaction is often conducted in the presence of carbon monoxide, which helps in carrying the product by the gas stream and crystallizing it upon cooling . The reaction can be represented as: [ \text{2 Ru (s) + 3 Cl}_2 \text{(g) → 2 RuCl}_3 \text{(s)} ]

Industrial Production Methods: In industrial settings, ruthenium chloride can be produced through the thermal decomposition of ammonium hexachlororuthenate (IV). The process involves treating the obtained metal with a mixture of sodium hydroxide and sodium hypochlorite, followed by reducing the resulting sodium ruthenate to ruthenium dioxide. The ruthenium dioxide is then treated with hydrochloric acid to obtain a raw solution of ruthenium chloride, which is further purified by distillation .

Chemical Reactions Analysis

Types of Reactions: Ruthenium chloride undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: Ruthenium chloride can be oxidized to form ruthenium tetroxide (RuO4) using strong oxidizing agents such as sodium periodate (NaIO4) or potassium permanganate (KMnO4).

Reduction: It can be reduced to lower oxidation states using reducing agents like hydrogen gas (H2) or sodium borohydride (NaBH4).

Substitution: Ruthenium chloride can undergo substitution reactions with various ligands to form coordination complexes.

Major Products:

Oxidation: Ruthenium tetroxide (RuO4)

Reduction: Ruthenium(II) complexes

Substitution: Ruthenium-phosphine complexes

Scientific Research Applications

Ruthenium chloride has a wide range of applications in scientific research, including:

Chemistry:

• Used as a catalyst in various organic reactions, such as hydrogenation, oxidation, and cyclization reactions .
• Employed in the synthesis of ruthenium nanoparticles, which have applications in catalysis and material science .

Biology and Medicine:

• Investigated for its potential as an anticancer agent due to its ability to bind to DNA and inhibit cell proliferation .
• Used in the development of diagnostic tools for detecting diseases by determining levels of specific biomarkers in the human body .

Industry:

• Utilized in the production of electronic components and devices due to its excellent electrical conductivity .
• Applied in the field of renewable energy as a catalyst for hydrogen evolution reactions in water electrolysis .

Comparison with Similar Compounds

Ruthenium chloride can be compared with other similar compounds, such as:

Rhodium chloride (RhCl3): Similar to ruthenium chloride, rhodium chloride is used in catalysis and has applications in organic synthesis.

Iron chloride (FeCl3): Iron chloride is another transition metal chloride used in various chemical reactions.

Osmium tetroxide (OsO4): Osmium tetroxide is a strong oxidizing agent like ruthenium tetroxide.

Customer Q & A

A: Research suggests that Ruthenium chloride can inhibit the procoagulant activity of certain snake venoms, specifically those from the Atheris, Echis, and Pseudonaja species. [] This inhibition appears to be independent of carbon monoxide release, contrasting with the typical mechanism of action associated with carbon monoxide-releasing molecules (CORMs). Instead, evidence points towards a ruthenium-based radical and ionic interactions as the key factors responsible for this inhibitory effect. [] Further research is needed to fully elucidate the specific interactions between RuCl3 and venom components.

A: RuCl3 serves as a precursor in the synthesis of ruthenium nanoparticles (NPs), which are valuable in catalysis. [] One method involves milling RuCl3 with sodium borohydride (NaBH4) and polyphosphorhydrazone (PPH) dendrons. This process generates Ru NPs with diameters of 2-3 nm, stabilized by the PPH dendrons. [] These NPs demonstrate high efficiency in catalyzing the hydrogenation of styrene. [] Furthermore, RuCl3 plays a crucial role in developing ruthenium-incorporated cobalt phosphide nanocubes. [] Reacting RuCl3 with a Co-Co Prussian blue analog, followed by phosphidation, yields these nanocubes, which exhibit excellent catalytic activity in the hydrogen evolution reaction (HER). []

A: Research indicates that hydrous ruthenium oxide (RuO2·xH2O), often derived from RuCl3, acts as the active species in the aerobic oxidation of amines, including benzyl amine. [] In contrast, metallic ruthenium (Ru°) and RuCl3 themselves show minimal activity in this reaction. [] Notably, the activity of RuO2·xH2O catalysts is less dependent on oxygen pressure, proving effective even with air as the oxidant. [] This property is particularly advantageous for developing sustainable and cost-effective catalytic processes.

A: RuCl3 plays a crucial role in enhancing the performance of ZnO-based DSSCs. [, ] One study highlighted the synthesis of a polymer-ruthenium composite dye using RuCl3 and a polymer dye derived from 2-thiophenecarboxaldehyde and polyethylenimine. [] Incorporating this composite dye into the DSSC structure significantly boosted its light-harvesting capacity compared to DSSCs using the polymer dye alone. [] This enhancement translated to improved photovoltaic performance, demonstrating the potential of RuCl3 in developing efficient and cost-effective solar energy technologies.

A: While RuCl3 offers benefits in various applications, it's crucial to address potential environmental concerns. One study examined the short-term chemical changes of stable ruthenium added to rainwater. [] Using X-ray absorption fine structure analysis, researchers found that the chemical forms of RuCl3 remained stable in rainwater for at least one day. [] While this offers preliminary insights, further research is necessary to evaluate long-term environmental effects, including its fate, transport, and potential toxicity in various environmental compartments.

A: While RuCl3 exhibits favorable properties, exploring alternatives is crucial, especially considering its cost and potential environmental impact. Research into replacing expensive RuO2 with more cost-effective materials in supercapacitors highlights this drive. [] Scientists are investigating composites of RuO2 with various carbon substrates, aiming to maintain performance while reducing reliance on expensive ruthenium. [] Similarly, the search for alternative catalysts for reactions like amine oxidation and new materials for DSSCs is ongoing.

A: Characterizing RuCl3 and its derivatives relies on various analytical techniques. X-ray absorption fine structure (XAFS) analysis is helpful to investigate the chemical form and stability of ruthenium species in solution. [] Electron spectroscopy chemical analysis (ESCA) provides insights into the electronic structure and bonding of RuCl3. [] Other techniques commonly employed include Fourier transform infrared (FTIR) spectroscopy, thermogravimetry (TG), differential thermogravimetry (DTG), differential scanning calorimetry (DSC), and UV-Vis spectroscopy. [, ]